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Compound of Interest

Compound Name: 1-Dehydroxy-23-deoxojessic acid

Cat. No.: B15130384 Get Quote

An In-depth Technical Guide to 1-Dehydroxy-23-
deoxojessic Acid
A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals
Introduction: 1-Dehydroxy-23-deoxojessic acid is a cycloartane-type triterpene that has been

isolated from the medicinal plant Combretum quadrangulare. This document provides a

detailed overview of its known physical, chemical, and biological properties, with a focus on its

cytotoxic activity. The information presented herein is intended to serve as a valuable resource

for researchers and professionals engaged in the fields of natural product chemistry,

pharmacology, and drug development.

Physical and Chemical Properties
While specific experimental data for some physical properties of 1-Dehydroxy-23-deoxojessic
acid, such as melting point and boiling point, are not readily available in the published

literature, a compilation of its known and predicted properties is presented below.
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Property Value Source

Molecular Formula C₃₁H₅₀O₃ [1][2]

Molecular Weight 470.74 g/mol [2]

CAS Number 149252-87-9 [2][3]

Appearance White amorphous powder

Inferred from isolation

descriptions of related

compounds.

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Commercial supplier data.

Storage

Recommended storage at 2-

8°C in a closed container,

protected from light and

moisture.

Commercial supplier data.

Spectroscopic Data
The structure of 1-Dehydroxy-23-deoxojessic acid was elucidated primarily through

spectroscopic methods. The following data is based on the original characterization by

Banskota et al. (1998).

Note: The detailed ¹H and ¹³C NMR chemical shifts are not explicitly provided in the initial short

communication. The structural confirmation was based on comparison with known related

compounds and 2D NMR techniques (HMQC, HMBC).
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Spectroscopic Technique Key Observations

¹H NMR

Presence of signals corresponding to a

cycloartane skeleton, including characteristic

upfield signals for the cyclopropane methylene

protons.

¹³C NMR

Carbon signals consistent with a 31-carbon

triterpenoid structure, including a carboxylic acid

carbon.

Mass Spectrometry (MS)
High-resolution mass spectrometry would

confirm the molecular formula C₃₁H₅₀O₃.

Biological Activity
The primary reported biological activity of 1-Dehydroxy-23-deoxojessic acid is its cytotoxicity

against cancer cell lines.

Activity Cell Line EC₅₀ Source

Cytotoxicity
Murine colon 26-L5

carcinoma cells
62.38 μM MedChemExpress

Experimental Protocols
Isolation of 1-Dehydroxy-23-deoxojessic Acid
The following is a generalized workflow for the isolation of 1-Dehydroxy-23-deoxojessic acid
from Combretum quadrangulare based on typical methods for isolating triterpenoids from this

plant.
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Isolation Workflow for 1-Dehydroxy-23-deoxojessic Acid

Dried leaves of Combretum quadrangulare

Extraction with Methanol (MeOH)

Solvent Partitioning
(e.g., with n-hexane, EtOAc, n-BuOH)

Ethyl Acetate (EtOAc) Fraction

Bioactive fraction

Silica Gel Column Chromatography

Elution with solvent gradient
(e.g., n-hexane-EtOAc)

Repeated Column Chromatography
(Silica gel, Sephadex LH-20)

1-Dehydroxy-23-deoxojessic Acid
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Isolation Workflow Diagram
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Methodology:

Extraction: The dried and powdered leaves of Combretum quadrangulare are typically

extracted with methanol (MeOH) at room temperature.

Solvent Partitioning: The resulting crude MeOH extract is then suspended in water and

partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate

(EtOAc), and n-butanol (n-BuOH). The cytotoxic activity is often concentrated in the EtOAc

fraction.

Column Chromatography: The bioactive EtOAc fraction is subjected to repeated column

chromatography on silica gel.

Gradient Elution: A solvent gradient, commonly a mixture of n-hexane and ethyl acetate of

increasing polarity, is used to separate the components of the fraction.

Further Purification: Fractions containing the compound of interest are further purified using

additional chromatographic techniques, such as Sephadex LH-20 column chromatography,

to yield the pure 1-Dehydroxy-23-deoxojessic acid.

Cytotoxicity Assay
The cytotoxicity of 1-Dehydroxy-23-deoxojessic acid was evaluated against murine colon 26-

L5 carcinoma cells. A standard colorimetric assay, such as the MTT or MTS assay, is typically

employed.
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Cytotoxicity Assay Workflow

Seed murine colon 26-L5 cells
in 96-well plates

Incubate for 24 hours

Treat cells with varying concentrations of
1-Dehydroxy-23-deoxojessic Acid

Incubate for 48 hours

Add MTT or MTS reagent

Incubate for 1-4 hours

Measure absorbance at appropriate wavelength

Calculate EC₅₀ value

Click to download full resolution via product page

Cytotoxicity Assay Workflow

Methodology:
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Cell Seeding: Murine colon 26-L5 carcinoma cells are seeded into 96-well microtiter plates at

an appropriate density and allowed to adhere for 24 hours.

Compound Treatment: The cells are then treated with various concentrations of 1-
Dehydroxy-23-deoxojessic acid dissolved in a suitable solvent (e.g., DMSO) and diluted in

culture medium. A vehicle control (medium with DMSO) is also included.

Incubation: The treated cells are incubated for a specified period, typically 48 hours.

Cell Viability Assessment: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) or a similar reagent is added to each well. Viable cells with

active mitochondrial dehydrogenases will convert the MTT to a colored formazan product.

Absorbance Measurement: After an incubation period of 1-4 hours, a solubilizing agent is

added to dissolve the formazan crystals, and the absorbance is measured using a microplate

reader at a specific wavelength (e.g., 570 nm for MTT).

Data Analysis: The absorbance values are used to calculate the percentage of cell viability

relative to the vehicle control. The EC₅₀ value, the concentration of the compound that

causes 50% inhibition of cell growth, is then determined from the dose-response curve.

Postulated Signaling Pathway
While the specific signaling pathway for 1-Dehydroxy-23-deoxojessic acid has not been

elucidated, many cytotoxic triterpenoids from Combretum species are known to induce

apoptosis. Some related cycloartane triterpenes from Combretum quadrangulare have been

shown to enhance the expression of Death Receptor 5 (DR5), suggesting an extrinsic

apoptosis pathway. The following diagram illustrates a plausible mechanism of action.
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Postulated Apoptotic Pathway

1-Dehydroxy-23-deoxojessic Acid

Increased Death Receptor 5 (DR5)
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(FADD, Pro-caspase-8)

TRAIL Ligand

Active Caspase-8

Active Caspase-3

Apoptosis
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Postulated Apoptotic Signaling Pathway

Description: It is hypothesized that 1-Dehydroxy-23-deoxojessic acid may upregulate the

expression of Death Receptor 5 (DR5) on the surface of cancer cells. This sensitization would

lead to enhanced signaling upon binding of the TRAIL (TNF-related apoptosis-inducing ligand)

ligand, resulting in the formation of the Death-Inducing Signaling Complex (DISC). The

formation of DISC leads to the activation of pro-caspase-8, which in turn activates the

executioner caspase-3, ultimately leading to the induction of apoptosis.

Conclusion
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1-Dehydroxy-23-deoxojessic acid is a cytotoxic cycloartane triterpene with potential for

further investigation as an anticancer agent. This guide has summarized its known physical and

chemical properties, detailed its isolation and cytotoxicity evaluation, and proposed a plausible

mechanism of action. Further research is warranted to fully elucidate its biological activities and

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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